Cas no 2680884-87-9 (3-[1-(Trifluoroacetamido)cyclopentyl]propanoic acid)

• Product Name: 3-[1-(Trifluoroacetamido)cyclopentyl]propanoic acid
• CAS No: 2680884-87-9
• MF: C₁₀H₁₄F₃NO₃
• MW: 253.218273639679
• CID: 6302281
• PubChem ID: 165914109
• Update Time: 2025-06-13

3-[1-(Trifluoroacetamido)cyclopentyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[1-(trifluoroacetamido)cyclopentyl]propanoic acid
• 2680884-87-9
• EN300-6106676
• 3-[1-(Trifluoroacetamido)cyclopentyl]propanoic acid

• Inchi： 1S/C10H14F3NO3/c11-10(12,13)8(17)14-9(4-1-2-5-9)6-3-7(15)16/h1-6H2,(H,14,17)(H,15,16)
• InChI Key： SWQXHWNWUNHRAN-UHFFFAOYSA-N
• SMILES： FC(C(NC1(CCC(=O)O)CCCC1)=O)(F)F

Computed Properties

• Exact Mass: 253.09257779g/mol
• Monoisotopic Mass: 253.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-[1-(Trifluoroacetamido)cyclopentyl]propanoic acid

3-[1-(Trifluoroacetamido)cyclopentyl]propanoic acid (CAS No. 2680884-87-9): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and pharmaceutical research, 3-[1-(Trifluoroacetamido)cyclopentyl]propanoic acid (CAS No. 2680884-87-9) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopentyl backbone and trifluoroacetamido functional group, is widely studied for its potential applications in drug discovery and material science. Its CAS number 2680884-87-9 serves as a critical identifier for researchers and industry professionals seeking precise information about its properties and uses.

The trifluoroacetamido moiety in 3-[1-(Trifluoroacetamido)cyclopentyl]propanoic acid is particularly noteworthy due to its electron-withdrawing properties, which can influence the compound's reactivity and stability. This feature makes it a valuable building block in the synthesis of more complex molecules, especially in the development of peptide mimetics and small-molecule inhibitors. Researchers often explore its role in modulating biological activity, leveraging its ability to enhance binding affinity and metabolic stability.

One of the trending topics in chemical research is the demand for sustainable synthesis methods. 3-[1-(Trifluoroacetamido)cyclopentyl]propanoic acid has been investigated in this context, with studies focusing on greener catalytic processes and solvent-free reactions. This aligns with the broader industry shift toward green chemistry, a topic frequently searched by academics and professionals alike. The compound's versatility in organic transformations further underscores its relevance in modern synthetic strategies.

Another area of interest is the compound's potential role in medicinal chemistry. With the rise of personalized medicine and targeted therapies, researchers are keen to understand how 3-[1-(Trifluoroacetamido)cyclopentyl]propanoic acid can be incorporated into drug candidates. Its structural features make it a promising scaffold for designing enzyme inhibitors and receptor modulators, addressing unmet medical needs in areas such as oncology and neurology.

From a technical standpoint, the physicochemical properties of 3-[1-(Trifluoroacetamido)cyclopentyl]propanoic acid are critical for its handling and application. Its solubility, melting point, and stability under various conditions are frequently queried in scientific databases. These parameters are essential for formulators and process chemists working on scalable production methods. Additionally, the compound's spectroscopic data (e.g., NMR, IR) is often sought after for analytical validation.

In the context of intellectual property, CAS No. 2680884-87-9 has been referenced in several patents, highlighting its commercial potential. Companies engaged in high-throughput screening and fragment-based drug design are particularly interested in this compound, as it offers a balance of rigidity and functional group diversity. This has led to a surge in literature citations and collaborative research efforts.

As the scientific community continues to explore 3-[1-(Trifluoroacetamido)cyclopentyl]propanoic acid, its applications are expected to expand. Whether in academic research or industrial R&D, this compound represents a fascinating intersection of chemistry and innovation. For those seeking deeper insights, its synthetic protocols and derivatization strategies remain hot topics in peer-reviewed journals and conferences.